Cas no 74162-41-7 (10H-Thieno[2,3-b][1,5]benzodiazepine,7-fluoro-2-(1-methylethyl)-4-(4-methyl-1-piperazinyl)-)

• Product Name: 10H-Thieno[2,3-b][1,5]benzodiazepine,7-fluoro-2-(1-methylethyl)-4-(4-methyl-1-piperazinyl)-
• CAS No: 74162-41-7
• MF: C₁₉H₂₃FN₄S
• MW: 358.476125955582
• CID: 574047
• PubChem ID: 135704087
• Update Time: 2025-04-19

10H-Thieno[2,3-b][1,5]benzodiazepine,7-fluoro-2-(1-methylethyl)-4-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 10H-Thieno[2,3-b][1,5]benzodiazepine,7-fluoro-2-(1-methylethyl)-4-(4-methyl-1-piperazinyl)-
• 7-fluoro-4-(4-methylpiperazin-1-yl)-2-propan-2-yl-5H-thieno[3,2-c][1,5]benzodiazepine
• BRN 5630092
• 10H-Thieno(2,3-b)(1,5)benzodiazepine, 7-fluoro-2-isopropyl-4-(4-methyl-1-piperazinyl)-
• DTXSID00995609
• 7-Fluoro-4-(4-methylpiperazin-1-yl)-2-(propan-2-yl)-5H-thieno[2,3-b][1,5]benzodiazepine
• 74162-41-7
• CHEMBL354358
• 7-Fluoro-2-isopropyl-4-(4-methyl-1-piperazinyl)-10H-thieno(2,3-b)(1,5)benzodiazepine

• Inchi： 1S/C19H23FN4S/c1-12(2)17-11-14-18(24-8-6-23(3)7-9-24)21-16-10-13(20)4-5-15(16)22-19(14)25-17/h4-5,10-12,22H,6-9H2,1-3H3
• InChI Key： PPFGKVZLKAVSHF-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=CC2=C1NC1C=CC(=CC=1N=C2N1CCN(C)CC1)F

Computed Properties

• Exact Mass: 358.163
• Monoisotopic Mass: 358.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 477°C at 760 mmHg
• Flash Point: 242.3°C
• Refractive Index: 1.671